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Introduction

1,4-Butanediammonium (BDA) is a linear diammonium cation that has emerged as a critical
component in the engineering of stable and efficient hybrid halide perovskite materials. Its
primary applications are as a large spacer cation in the formation of two-dimensional (2D) and
quasi-2D perovskites, and as a passivating agent for three-dimensional (3D) perovskite films.
The incorporation of BDA has been demonstrated to significantly enhance the photothermal
and environmental stability of perovskite solar cells (PSCs), mitigate defects, and improve
overall device performance. This document provides detailed application notes and
experimental protocols for the use of 1,4-butanediammonium diiodide (BDAI2) in hybrid halide
perovskite research and development.

Key Applications of 1,4-Butanediammonium in
Perovskites

e Spacer Cation in 2D and Quasi-2D Perovskites: BDA cations act as insulating organic layers
that separate the inorganic lead-halide octahedral sheets in 2D perovskite structures. This
leads to the formation of Dion-Jacobson (DJ) phase perovskites, which exhibit improved
stability compared to their 3D counterparts.[1] The general formula for these layered
perovskites is (BDA)(A)n-1Pbnl3n+1, where 'A' is a small monovalent cation (e.g.,
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methylammonium (MA) or formamidinium (FA)) and 'n' is the number of inorganic layers.
However, the formation of phase-pure 2D perovskites with n > 1 using BDA has been shown
to be challenging.[2][3]

o Passivating Agent in 3D Perovskites: When added in small quantities to the precursor
solution of 3D perovskites, BDAIz can effectively passivate defects at the grain boundaries
and on the surface of the perovskite film.[2] This passivation reduces non-radiative
recombination, leading to improved charge carrier lifetimes and higher open-circuit voltages
(Voc) in perovskite solar cells.

o Formation of 2D Capping Layers: A thin layer of a BDA-based 2D perovskite can be formed
on top of a 3D perovskite film. This 2D capping layer acts as a protective barrier against
moisture and thermal stress, enhancing the long-term stability of the device.[4] The
hydrophobic nature of the butanediammonium cation contributes to this improved water
resistance.[4]

Quantitative Data on Performance Enhancement

The incorporation of 1,4-butanediammonium diiodide has a significant impact on the
performance and stability of perovskite solar cells. The following tables summarize key
quantitative data from various studies.

Table 1: Effect of BDAI2 Additive on 3D Perovskite Solar Cell Performance
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Table 2: Stability of Perovskite Solar Cells with BDAIz
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Perovskite Stress . . PCE
. Duration Initial PCE . Reference
System Condition Retention
3D
Perovskite 1 sun, 65 °C 170 h Deteriorated [2]
(Control)
3D
Perovskite 1 sun, 65 °C 400 h 50-80% [2][3]
with BDAIz
(BDA)0.8(PE
A2)0.2MA4Pb ) )
Ambient air,
sX16 500 h 17.21% >95% [6][7]
40 + 5% RH
(encapsulate
d)
(BDA)0.8(PE
A2)0.2MA4Pb _
Nitrogen, 60
5X16 oc 100 h 17.21% >75% [6][7]

(encapsulate
d)

Experimental Protocols

Protocol 1: Synthesis of 1,4-Butanediammonium
Diiodide (BDAI2)

This protocol describes the synthesis of the BDAIz precursor salt.

Materials:

1,4-Diaminobutane

Hydroiodic acid (HI)

Ethanol

Diethyl ether
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¢ Round-bottom flask

e Magnetic stirrer

 Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known amount of 1,4-diaminobutane in ethanol.

Slowly add a stoichiometric amount of hydroiodic acid to the solution while stirring.

Continue stirring the reaction mixture at room temperature for several hours.

Remove the solvent using a rotary evaporator to obtain the crude product.

Wash the crude product with diethyl ether to remove any unreacted starting materials.

Dry the purified BDAI2> powder under vacuum.

Protocol 2: Fabrication of 3D Perovskite Solar Cells with
BDAIz as a Passivating Additive

This protocol details the fabrication of a standard n-i-p planar perovskite solar cell using BDAI2
as an additive in the perovskite precursor solution.

Materials and Equipment:

e FTO-coated glass substrates

e Zinc powder and HCI for etching

o Detergent, deionized water, acetone, isopropanol for cleaning

o Compact TiOz precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate) in
isopropanol)

o Perovskite precursor solution (e.g., 1.3 M FAo.85Cso.15Pbls in DMF:DMSO 4:1 v/v)
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o BDAI2 stock solution in DMF:DMSO
e Spiro-OMeTAD solution for Hole Transport Layer (HTL)
o Chlorobenzene (anti-solvent)
o Gold or Silver for top electrode
e Spin coater
e Hotplate
o Thermal evaporator
e Solar simulator and I-V measurement system
Procedure:
e Substrate Preparation:
o Pattern the FTO-coated glass substrates using zinc powder and HCI.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes before use.
» Electron Transport Layer (ETL) Deposition:

o Deposit a compact TiO:z layer onto the FTO substrate by spin coating the precursor
solution at 3000 rpm for 30 seconds, followed by annealing at 500°C for 30 minutes.

e Perovskite Layer Deposition:
o Prepare the 3D perovskite precursor solution (e.g., 1.3 M FAo.s5CSo.15Pbls).

o Add the desired amount of BDAI: (e.g., 0.5 to 1.0 mol% with respect to Pb) to the
perovskite precursor solution.
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o In an inert atmosphere (e.g., a nitrogen-filled glovebox), spin coat the perovskite solution
onto the TiOz layer at 6000 rpm for 30 seconds.

o During the spin coating, at the 5th second, dropwise add chlorobenzene as an anti-
solvent.

o Anneal the film at 125°C for 20 minutes.

e Hole Transport Layer (HTL) Deposition:

o Dissolve Spiro-OMeTAD and additives (e.g., LI-TFSI, tBP) in chlorobenzene.

o Spin coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.
» Electrode Deposition:

o Deposit an 80-100 nm thick gold or silver top electrode by thermal evaporation through a
shadow mask.

e Characterization:

o Measure the current-voltage (J-V) characteristics of the completed device under simulated
AM 1.5G solar illumination.

Protocol 3: Formation of a 2D BDA-based Capping Layer
on a 3D Perovskite Film

This protocol describes the post-treatment of a 3D perovskite film to form a 2D capping layer.

Procedure:

Fabricate the 3D perovskite film as described in Protocol 2, steps 1-3.

Prepare a dilute solution of BDAIz in isopropanol (e.g., 1-5 mg/mL).

Spin coat the BDAIz solution onto the 3D perovskite film at 4000 rpm for 30 seconds.

Anneal the film at 100°C for 10 minutes.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

* Proceed with the deposition of the HTL and top electrode as described in Protocol 2.

Visualizations
Defect Passivation Mechanism by BDA

The following diagram illustrates the proposed mechanism by which BDA cations passivate
defects at the grain boundaries and surface of a 3D perovskite film.

Mechanism of Defect Passivation by 1,4-Butanediammonium

1,4-Butanediammonium (BDA?2+) Cations
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(Reduced non-radiative recombination)

Enhanced Stability Improved Photovoltaic Performance

Click to download full resolution via product page

Caption: Defect passivation mechanism of BDA at perovskite grain boundaries.
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Experimental Workflow for 2D/3D Perovskite Solar Cell
Fabrication

The following diagram outlines the key steps in fabricating a perovskite solar cell with a BDA-
based 2D capping layer.
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Experimental Workflow for 2D/3D Perovskite Solar Cell Fabrication
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Caption: Workflow for fabricating a 2D/3D perovskite solar cell.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1226911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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